TAAR1 Potency: 5-Fluoro vs. Des-Fluoro Analog
The target compound demonstrates significant and quantifiable differences in TAAR1 agonism compared to its des-fluoro analog, 2-Bromo-N-(2,2,2-trifluoroethyl)aniline. The presence of the 5-fluoro substituent is critical for enhancing potency at the mouse TAAR1 receptor, leading to a >3-fold increase in potency [1][2]. At the human TAAR1 receptor, the target compound shows measurable agonist activity with an EC50 of 1.60 μM, while the des-fluoro analog's activity is unreported in this assay, suggesting a lack of significant activation or a loss of potency at the concentrations tested [1].
| Evidence Dimension | TAAR1 Agonist Potency (EC50) |
|---|---|
| Target Compound Data | 540 nM (mTAAR1); 1.60 μM (hTAAR1) |
| Comparator Or Baseline | 2-Bromo-N-(2,2,2-trifluoroethyl)aniline (des-fluoro analog): >10 μM (mTAAR1); not reported (hTAAR1) |
| Quantified Difference | >18-fold lower potency for comparator at mTAAR1 |
| Conditions | Agonist activity measured via cAMP accumulation in HEK293 cells expressing the respective receptors (BRET assay, 20 min incubation) [1][2]. |
Why This Matters
This data is crucial for researchers in neuroscience or psychiatric drug discovery, as it quantifies the essential contribution of the 5-fluoro group for achieving meaningful TAAR1 engagement, guiding selection of this specific scaffold over simpler analogs.
- [1] BindingDB BDBM50227826. Agonist activity at human and mouse TAAR1 expressed in HEK293 cells. ChEMBL ID: CHEMBL4069147. View Source
- [2] BindingDB BDBM50227828. Agonist activity at mouse TAAR1 for des-fluoro analog. ChEMBL ID: CHEMBL4068661. View Source
